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Compound of Interest

Compound Name: Isovalerophenone

Cat. No.: B1672632 Get Quote

Technical Support Center: Isovalerophenone Waste
Management
This guide provides best practices for the safe handling and disposal of Isovalerophenone
waste, tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is Isovalerophenone and what are its primary hazards?

A1: Isovalerophenone, also known as 3-methyl-1-phenylbutan-1-one, is a colorless to pale

yellow liquid.[1][2][3] It is classified as a hazardous substance that causes skin irritation (H315),

serious eye irritation (H319), and may cause respiratory irritation (H335).[1][4] It is also a

combustible liquid.[5]

Q2: What immediate steps should be taken in case of accidental exposure to

Isovalerophenone?

A2:

Eye Contact: Immediately rinse cautiously with water for several minutes. If present, remove

contact lenses and continue rinsing. If eye irritation persists, seek medical advice or

attention.[2]
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Skin Contact: Wash the affected area with plenty of water. If skin irritation occurs, get

medical advice.[2] Contaminated clothing should be removed and washed before reuse.[2]

Inhalation: Move the person to fresh air and ensure they are comfortable for breathing. If you

feel unwell, call a poison center or doctor.[2]

Q3: What are the proper storage conditions for Isovalerophenone waste?

A3: Isovalerophenone waste should be stored in a tightly closed, properly labeled container in

a dry, cool, and well-ventilated area.[1][2][3][5] It should be kept away from heat and sources of

ignition.[6]

Q4: Can I dispose of small amounts of Isovalerophenone waste down the drain?

A4: No. Hazardous chemicals like Isovalerophenone must never be poured down the drain.[7]

This method of disposal can lead to environmental contamination and is a regulatory violation.

Q5: Who is responsible for the disposal of Isovalerophenone waste?

A5: The generator of the waste is responsible for its safe management from generation to

disposal.[8][9] This involves proper identification, accumulation, and arrangement for transport

by an authorized hazardous waste handler to a permitted treatment, storage, and disposal

facility (TSDF).[8][10]

Troubleshooting Guide
Issue 1: An unknown chemical has been mixed with Isovalerophenone waste.

Solution: Do not mix unknown waste with other chemicals.[11] The container must be labeled

as "Unknown Chemical Waste" with the name of the faculty member or researcher

responsible.[11] Contact your institution's Environmental Health and Safety (EHRS) or

equivalent department for analysis and disposal, as this will require specialized handling and

may incur extra costs.[11]

Issue 2: The waste container for Isovalerophenone is leaking.

Solution: Immediately ensure the area is well-ventilated and don appropriate Personal

Protective Equipment (PPE), including chemical-resistant gloves and eye protection.[5]
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Place the leaking container into a larger, compatible, and sealable container (overpack

drum). Absorb any spilled liquid with an inert material like sand or silica gel.[6] Report the

incident to your safety officer and arrange for an immediate pickup of the contained waste.

Issue 3: A spill of pure Isovalerophenone has occurred in the lab.

Solution: Evacuate non-essential personnel from the area. Ensure adequate ventilation.

Wearing appropriate PPE (see Experimental Protocols below), contain the spill and then

absorb it using an inert absorbent material (e.g., sand, silica gel, acid binder).[6] Collect the

absorbed material into a suitable, closed container for disposal as hazardous waste.[6]

Clean the spill area thoroughly. For large spills, contact your institution's emergency

response team.

Data Presentation
Table 1: Properties and Safety Information for Isovalerophenone

Property Value Reference

Chemical Formula C₁₁H₁₄O [1][2][4]

Molecular Weight 162.23 g/mol [1][4][5]

Appearance Colorless to pale yellow liquid [1][2][3]

Boiling Point 72-74 °C @ 3 mmHg [1][3][5]

Density 0.966 g/mL at 25 °C [1][3][5]

Flash Point 99 °C (210.2 °F) - closed cup [5]

Solubility
Insoluble in water; soluble in

alcohol and oils
[1]

Hazard Codes (GHS)

H315 (Skin Irritation), H319

(Eye Irritation), H335

(Respiratory Irritation)

[1][4]

Storage Class 10 (Combustible liquids) [5]

WGK (Water Hazard Class) 3 (severe hazard to water) [1][3][5]
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Experimental Protocols
Protocol 1: Personal Protective Equipment (PPE) for
Handling Isovalerophenone

Eye and Face Protection: Wear chemical safety goggles. If there is a significant splash risk,

a face shield should be worn in addition to goggles.[12]

Skin Protection:

Gloves: Wear chemical-resistant gloves. Thicker gloves generally offer better protection.

[13] Regularly check gloves for any signs of degradation or puncture and change them

frequently (e.g., every 30-60 minutes during prolonged handling).[13]

Lab Coat/Gown: A long-sleeved lab coat or a chemical-resistant gown is required to

protect street clothes and skin.[14]

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood. If ventilation is insufficient or for large-scale operations, a NIOSH-approved respirator

with an appropriate filter (e.g., type ABEK for organic vapors and particulates) is necessary.

[5] Surgical masks do not provide adequate protection.[12][13]

Protocol 2: Chemical Waste Disposal Procedure
Waste Identification: All waste must be correctly identified. Isovalerophenone waste is

classified as hazardous due to its irritant properties and combustibility.[4][5][7]

Container Selection: Use only appropriate, chemically compatible containers for waste

storage, preferably plastic.[7] Ensure the container is in good condition, with no leaks or

cracks.

Labeling:

Attach a hazardous waste tag to the container as soon as the first drop of waste is added.

[7]

Clearly write the full chemical name "Isovalerophenone" and list all other constituents

and their approximate percentages. Do not use abbreviations.
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Accumulation:

Keep the waste container tightly closed at all times, except when adding waste.[7]

Store the waste container in a designated "Satellite Accumulation Area" within the

laboratory.[7]

Ensure that incompatible chemicals are not mixed. Isovalerophenone is incompatible

with strong oxidizing agents.[6]

Requesting Pickup: Once the container is full or waste is no longer being generated, contact

your institution's EHRS department to schedule a waste pickup. Do not exceed the maximum

accumulation volume (typically 55 gallons) or time limits set by regulations.[7]
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Caption: Workflow for Safe Handling and Disposal of Isovalerophenone Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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